Cas no 1609407-70-6 ((2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide)

• Product Name: (2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide
• CAS No: 1609407-70-6
• MF: C₁₇H₂₂BrNO₃
• MW: 368.265484333038
• MDL: MFCD13186456
• CID: 4608792
• Update Time: 2025-10-24

(2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide

• MDL： MFCD13186456
• Inchi： 1S/C17H21NO3.BrH/c1-19-15-9-5-4-7-13(15)11-18-12-14-8-6-10-16(20-2)17(14)21-3;/h4-10,18H,11-12H2,1-3H3;1H
• InChI Key： HXUUMUAMKPKFQQ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1CNCC1C=CC=CC=1OC)OC)C.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide

Introduction to (2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide and its CAS No. 1609407-70-6

The compound with the CAS number 1609407-70-6 is known as (2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide. This chemical entity has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications. The presence of multiple methoxy groups in its benzyl framework suggests a high degree of functionalization, which can influence its reactivity and biological activity. In recent years, there has been a growing interest in exploring such derivatives for their pharmacological significance.

The benzylamine moiety is a common structural feature found in various pharmacologically active compounds. It is known for its ability to interact with biological targets, making it a valuable scaffold in drug design. The addition of hydrobromide salt form enhances the solubility and stability of the compound, which is crucial for its formulation and application in various research settings. This compound has been studied for its potential role in modulating enzymatic activities and signaling pathways, which are critical in the development of new therapeutic agents.

Recent studies have highlighted the importance of substituted benzylamines in the development of novel drugs. Specifically, derivatives with methoxy groups have shown promising results in preclinical trials for their ability to inhibit certain enzymes and receptors involved in inflammatory responses. The compound (2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide is being investigated for its potential to act as an intermediate in the synthesis of more complex molecules. Its unique structure allows for further modifications, enabling researchers to tailor its properties for specific applications.

The pharmaceutical industry has been increasingly focusing on natural product-inspired molecules due to their diverse biological activities. The structural motif of (2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide bears resemblance to several compounds isolated from plants and marine organisms, which have been traditionally used in medicinal practices. This similarity suggests that the compound might exhibit similar bioactivities, making it a promising candidate for further exploration.

In vitro studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in neurotransmission and inflammation. These interactions are crucial for understanding its potential therapeutic effects. For instance, the ability of this compound to modulate neurotransmitter levels could make it a candidate for treating neurological disorders. Additionally, its potential anti-inflammatory properties could be beneficial in developing treatments for chronic inflammatory diseases.

The synthesis of (2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the methoxy groups efficiently. These methods not only enhance the yield but also minimize side reactions, ensuring a more sustainable and scalable synthesis process.

The use of computational chemistry has also played a significant role in understanding the molecular interactions of this compound. Molecular docking studies have been conducted to predict how it might bind to biological targets based on its structural features. These studies provide valuable insights into its potential pharmacological activity and help guide further experimental investigations.

In conclusion, the compound with CAS number 1609407-70-6, known as (2,3-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide, represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play a significant role in the discovery of novel therapeutic agents.